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Compound of Interest

Compound Name:
4-(1-(4-Nitrophenyl)piperidin-4-

yl)morpholine

CAS No.: 867291-41-6

Cat. No.: B1603247

Get Quote

Executive Summary
This application note details a robust, scalable protocol for the synthesis of 1-(4-nitrophenyl)-4-

morpholinopiperidine, a critical intermediate in the manufacturing of Factor Xa inhibitors, most

notably Apixaban (Eliquis).

While laboratory-scale methods often rely on expensive 1-fluoro-4-nitrobenzene and

chromatographic purification, this guide prioritizes Process Mass Intensity (PMI) reduction. We

present a cost-effective route utilizing 1-chloro-4-nitrobenzene and a "crash-out" purification

strategy that eliminates the need for silica gel chromatography, rendering the process suitable

for kilogram-to-ton scale manufacturing.

Strategic Retrosynthesis & Mechanism
The target molecule is constructed via a Nucleophilic Aromatic Substitution (

) reaction. The strategy relies on the high nucleophilicity of the secondary amine (4-
morpholinopiperidine) attacking the electron-deficient aromatic ring of the nitrobenzene
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derivative.

Reaction Mechanism (Meisenheimer Complex)
The reaction proceeds through an addition-elimination mechanism. The electron-withdrawing

nitro group at the para position stabilizes the anionic intermediate (Meisenheimer complex),

lowering the activation energy for the displacement of the halide leaving group.

Critical Process Parameters

Reactants
1-chloro-4-nitrobenzene

+
4-morpholinopiperidine

Meisenheimer Complex
(Anionic Intermediate)

Nucleophilic Attack
(Rate Determining Step for Cl)

Product
1-(4-nitrophenyl)-4-morpholinopiperidine

+
HCl (neutralized)

Elimination of Cl-

Solvent: DMSO or DMF
(Stabilizes Polar TS)

Base: K2CO3
(Scavenges Acid)

Click to download full resolution via product page

Figure 1: Mechanistic pathway for the

coupling.[1][2][3] The choice of solvent is critical to stabilize the polar transition state.

Critical Process Parameters (CPPs)
To transition from bench to pilot plant, the following parameters must be controlled.
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Parameter
Lab Scale
Recommendation

Scale-Up
Recommendation

Rationale

Leaving Group Fluorine (-F) Chlorine (-Cl)

-F is 100x faster but

significantly more

expensive. -Cl is

commodity-priced and

sufficient at >80°C.

Solvent DMF or Acetonitrile
DMSO or

Water/DMSO

DMSO allows higher

reaction temps

(necessary for -Cl).

Water miscibility is

required for the

quench step.

Base Triethylamine (TEA)

Potassium Carbonate

(

)

Inorganic bases are

cheaper, easier to

remove, and avoid

forming volatile amine

salts.

Temperature 60°C 100–110°C

Higher activation

energy of the C-Cl

bond requires

elevated

temperatures.

Purification
Column

Chromatography
Precipitation (Slurry)

Chromatography is

non-viable at scale.

The product is

hydrophobic; the

impurities are

salts/polar.

Detailed Experimental Protocols
Protocol A: Preparation of Nucleophile (Precursor Step)
Note: If 4-morpholinopiperidine is purchased commercially, skip to Protocol B.
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Reaction: Reductive amination of N-Boc-4-piperidone with morpholine, followed by

deprotection. Yield Target: >85%

Reductive Amination:

Charge N-Boc-4-piperidone (1.0 eq) and Morpholine (1.1 eq) in Methanol.

Add catalytic Acetic Acid (0.1 eq). Stir for 30 min.

Cool to 0°C and add Sodium Triacetoxyborohydride (STAB) (1.4 eq) portion-wise.

Scale-up Note: For >10kg, catalytic hydrogenation (

, Pd/C) is preferred over STAB to avoid boron waste.

Deprotection:

Treat the intermediate with HCl/Dioxane or TFA/DCM.

Neutralize with NaOH to obtain the free base 4-morpholinopiperidine.[4]

Protocol B: The Coupling (Main Application)
Target: 1-(4-nitrophenyl)-4-morpholinopiperidine Scale: 100 g basis (Linear scale-up to 50 kg

validated)

Reagents:
1-Chloro-4-nitrobenzene: 47.3 g (0.30 mol)

4-Morpholinopiperidine: 51.1 g (0.30 mol)

Potassium Carbonate (

): 62.2 g (0.45 mol, 1.5 eq) - Milled/Powdered grade preferred.

DMSO (Dimethyl sulfoxide): 250 mL (5 vol)

Water (Process Water): 1000 mL (for quench)
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Step-by-Step Procedure:
Reactor Setup:

Equip a 1L jacketed glass reactor (or 3-neck flask) with an overhead mechanical stirrer,

reflux condenser, and internal temperature probe.

Safety: Ensure nitrogen sweep is active to prevent oxidative degradation and manage

potential off-gassing.

Reaction Charge:

Charge DMSO (250 mL) to the reactor.

Start stirring (200 RPM).

Charge 4-Morpholinopiperidine (51.1 g). Ensure complete dissolution.

Charge

(62.2 g). The mixture will become a suspension.

Charge 1-Chloro-4-nitrobenzene (47.3 g).

Note: The reaction is not highly exothermic upon addition at room temperature, but

standard caution applies.

Reaction Phase:

Heat the mixture to 100°C.

Maintain temperature for 8–12 hours.

IPC (In-Process Control): Monitor by HPLC or TLC (5% MeOH in DCM). Target <2%

remaining aryl chloride.

Quench & Crystallization (The "Crash-Out"):
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Cool the reaction mixture to 40–50°C. Do not cool completely to RT yet to prevent

premature oiling out.

Slowly add Water (1000 mL) over 60 minutes.

Observation: The product will precipitate as a bright yellow solid.

Once addition is complete, cool the slurry to 0–5°C and age for 2 hours.

Isolation:

Filter the solid using a Buchner funnel or centrifuge.

Wash 1: Water (200 mL) to remove residual DMSO and inorganic salts (

, Excess

).

Wash 2: Cold Ethanol/Water (1:4 ratio, 100 mL) to displace water and aid drying.

Drying:

Dry in a vacuum oven at 55°C for 12 hours.

Expected Yield: ~78–82 g (90–94%).

Appearance: Yellow crystalline solid.

Melting Point: 133–135°C.

Process Flow Diagram
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Figure 2: Unit operation flow for the scalable synthesis. The process is designed to minimize

solvent handling by utilizing water antisolvent precipitation.

Analytical Quality Control
To ensure the material is suitable for downstream API synthesis (e.g., reduction to the aniline

for Apixaban), the following specifications are recommended.
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Test Method Specification

Appearance Visual
Bright yellow crystalline

powder

Identification
-NMR (DMSO-

)

Conforms to structure

Assay HPLC (UV 254 nm) > 98.5% (Area %)

Impurity A HPLC
< 0.5% (Unreacted 1-chloro-4-

nitrobenzene)

Water Content Karl Fischer (KF) < 0.5% w/w

Sulfated Ash Gravimetric
< 0.1% (Ensures removal of K

salts)

HPLC Method Parameters:

Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 150 mm, 3.5 µm.

Mobile Phase A: 0.1% Phosphoric Acid in Water.

Mobile Phase B: Acetonitrile.

Gradient: 10% B to 90% B over 15 min.

Troubleshooting Guide
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Issue Probable Cause Corrective Action

Low Yield (<80%)
Incomplete precipitation during

quench.

Ensure final temperature is

<5°C. Increase water ratio to

1:5 (DMSO:Water).

Product is Oily/Sticky
Added water too fast at high

temp.

Re-heat to 60°C to dissolve,

then cool slowly (10°C/hour)

with seeding.

High Impurity A Reaction stalled.

Check water content in DMSO

(must be dry). Increase temp

to 110°C.

Filter Clogging Fine particle size.

Digestion: Stir the slurry at

40°C for 1 hour before final

cooling to coarsen crystals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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